Cas no 1805635-16-8 (5-Cyano-2,3-difluoroaniline)

• Product Name: 5-Cyano-2,3-difluoroaniline
• CAS No: 1805635-16-8
• MF: C₇H₄F₂N₂
• MW: 154.116868019104
• CID: 5220771
• Update Time: 2025-10-15

5-Cyano-2,3-difluoroaniline Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2,3-difluoroaniline

• Inchi： 1S/C7H4F2N2/c8-5-1-4(3-10)2-6(11)7(5)9/h1-2H,11H2
• InChI Key： DBILIKJKUBILKV-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(F)=C(F)C(N)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 5-Cyano-2,3-difluoroaniline

Comprehensive Overview of 5-Cyano-2,3-difluoroaniline (CAS No. 1805635-16-8): Properties, Applications, and Industry Trends

5-Cyano-2,3-difluoroaniline (CAS No. 1805635-16-8) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both cyano and fluoro substituents on the aniline backbone enhances its reactivity, making it a versatile intermediate for synthesizing complex molecules. Researchers and manufacturers frequently search for "5-Cyano-2,3-difluoroaniline synthesis" or "CAS 1805635-16-8 suppliers," reflecting its growing demand in specialty chemistry sectors.

In recent years, the compound has been explored for its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The fluorine atoms contribute to improved metabolic stability and bioavailability, addressing a key challenge in modern medicinal chemistry. Searches like "fluorinated anilines in pharmaceuticals" or "5-Cyano-2,3-difluoroaniline applications" highlight its relevance to cutting-edge therapeutic research. Additionally, its role in material science, such as in liquid crystal or polymer additives, aligns with the industry's shift toward high-performance functional materials.

The synthesis of 5-Cyano-2,3-difluoroaniline typically involves multi-step reactions, including halogenation and cyanation processes. Optimization of these methods is a hot topic, as evidenced by queries like "efficient synthesis of difluoroaniline derivatives." Environmental considerations also drive interest in "green chemistry approaches for fluorinated compounds," pushing manufacturers to adopt solvent-free or catalytic methods. Analytical techniques such as HPLC and NMR are critical for quality control, ensuring compliance with stringent regulatory standards.

From a commercial perspective, the global market for fluorinated fine chemicals is expanding, with 5-Cyano-2,3-difluoroaniline positioned as a niche but high-value product. Supply chain transparency and "CAS 1805635-16-8 pricing trends" are frequently discussed among procurement specialists. Furthermore, the compound's stability under various storage conditions (e.g., moisture-sensitive handling) is a practical concern for end-users, often addressed in technical datasheets.

Looking ahead, innovations in continuous flow chemistry and AI-driven molecular design are expected to further elevate the utility of 5-Cyano-2,3-difluoroaniline. As sustainability becomes a priority, researchers are investigating "biodegradable fluorochemical alternatives," though the irreplaceable role of fluorine in certain applications ensures ongoing demand. This compound exemplifies the intersection of precision chemistry and industrial innovation, making it a focal point for interdisciplinary collaboration.